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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling the chemical compound Lasiol (CAS 131479-19-1), also known as 2,3,6-trimethyl-5-
hepten-1-ol. While a specific Safety Data Sheet (SDS) for Lasiol is not readily available in
public databases, this document offers guidance based on general laboratory safety principles
and the known hazards of similar chemical compounds.

Immediate Safety and Personal Protective
Equipment (PPE)

Given that Lasiol is a flammable alcohol, it is prudent to treat it with the appropriate
precautions to mitigate risks of ignition and exposure. The following personal protective
equipment is essential when handling Lasiol and should be worn at all times in the laboratory.

Table 1: Recommended Personal Protective Equipment for Handling Lasiol
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PPE Category Specification

) Chemical safety goggles or a face shield should
Eye Protection ]
be worn to protect against splashes.[1]

Chemically resistant gloves, such as nitrile or
Hand Protection butyl rubber, are recommended. Always inspect

gloves for tears or degradation before use.

A flame-resistant lab coat should be worn over
] personal clothing to protect from spills and
Body Protection )
splashes.[2] Closed-toe shoes are mandatory in

a laboratory setting.[1]

Work should be conducted in a well-ventilated
Respiratory Protection area, preferably within a chemical fume hood, to

minimize inhalation of vapors.[1]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment when working with flammable and potentially irritating chemicals like Lasiol.

Handling Procedures

o Preparation: Before beginning any experiment, ensure that all necessary safety equipment,
including eyewash stations and safety showers, is accessible and in good working order.[3]

» Ventilation: Always handle Lasiol in a certified chemical fume hood to minimize the
inhalation of vapors.[2]

e Dispensing: When transferring Lasiol, use appropriate tools such as a pipette with a bulb or
a graduated cylinder. Never pipette by mouth.[4]

» Spill Management: In the event of a spill, immediately alert others in the vicinity. For small
spills, use an absorbent material designed for flammable liquids. For larger spills, evacuate
the area and follow your institution's emergency procedures.[5]
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Storage Procedures

o Container: Store Lasiol in a tightly sealed, properly labeled container.

e Location: Keep the container in a cool, dry, and well-ventilated area, away from sources of
ignition such as open flames, hot surfaces, and sparks.

o Compatibility: Store Lasiol away from incompatible materials, such as strong oxidizing
agents.

Disposal Plan

The disposal of chemical waste must be handled responsibly to protect both individuals and the
environment.

o Waste Collection: Collect all Lasiol-contaminated waste, including unused product,
contaminated absorbent materials, and disposable PPE, in a designated and clearly labeled
hazardous waste container.[6]

e Segregation: Do not mix Lasiol waste with other waste streams unless specifically instructed
to do so by your institution's environmental health and safety (EHS) office.

e Labeling: Ensure the hazardous waste container is accurately labeled with the contents,
including the full chemical name and any associated hazards.

e Pickup: Contact your institution's EHS office to arrange for the pickup and proper disposal of
the hazardous waste in accordance with local, state, and federal regulations.[7]

Experimental Protocols: General Safety Workflow

The following diagram illustrates a general workflow for safely handling chemicals like Lasiol in
a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS & Protocol

Don Appropriate PPE

Handling

Work in Fume Hood

Conduct Experiment

Disposal

v

@Spills Appr@ Segregate Waste
Label Waste Container
Request EHS Pickup

Click to download full resolution via product page

A general workflow for the safe handling of laboratory chemicals.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship for responding to a chemical spill.
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A decision-making diagram for responding to a chemical spill.

By adhering to these safety protocols and maintaining a vigilant approach to laboratory safety,
researchers can minimize risks and ensure a safe working environment when handling Lasiol
and other chemical substances. Always consult with your institution's safety officer for specific

guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Lasiol in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573476#personal-protective-equipment-for-
handling-lasiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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